Cas no 82413-83-0 (Nonanoic acid, 8-hydroxy-8-methyl-)

• Product Name: Nonanoic acid, 8-hydroxy-8-methyl-
• CAS No: 82413-83-0
• MF: C₁₀H₂₀O₃
• MW: 188.264003753662
• CID: 692106
• PubChem ID: 13041926
• Update Time: 2025-04-19

Nonanoic acid, 8-hydroxy-8-methyl- Chemical and Physical Properties

Names and Identifiers

• Nonanoic acid, 8-hydroxy-8-methyl-
• 8-hydroxy-8-methylnonanoic acid
• DTXSID30516104
• SCHEMBL11216421
• 82413-83-0

• Inchi： 1S/C10H20O3/c1-10(2,13)8-6-4-3-5-7-9(11)12/h13H,3-8H2,1-2H3,(H,11,12)
• InChI Key： JVVAUUVGYGENKB-UHFFFAOYSA-N
• SMILES： OC(C)(C)CCCCCCC(=O)O

Computed Properties

• Exact Mass: 188.14124450g/mol
• Monoisotopic Mass: 188.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 57.5Ų